Cas no 6974-05-6 (Decyl 2-chloroacetate)

• Product Name: Decyl 2-chloroacetate
• CAS No: 6974-05-6
• MF: C₁₂H₂₃ClO₂
• MW: 234.762823343277
• MDL: MFCD00085760
• CID: 974147
• PubChem ID: 229381
• Update Time: 2025-10-13

Decyl 2-chloroacetate Chemical and Physical Properties

Names and Identifiers

• acetic acid, chloro-, n-decyl ester
• 1-decyl chloroacetate
• Acetic acid,chloro-,decyl ester
• Chlor-essigsaeure-decylester
• chloro-acetic acid decyl ester
• Decyl chloroacetate
• monochloroacetic acid decyl ester
• n-Decylmonochloracetat
• STL268859
• DTXSID70281788
• DS-000883
• Acetic acid, chloro-, decyl ester
• AKOS009031529
• CS-0238644
• NSC-23052
• NSC23052
• 6974-05-6
• Decyl chloroacetate #
• Chloroacetic acid, decyl ester
• SCHEMBL9717821
• decyl 2-chloroacetate
• WLAYVQKPZABXSY-UHFFFAOYSA-N
• F8881-7227
• EN300-19866
• decyl2-chloroacetate
• Decyl 2-chloroacetate

• MDL： MFCD00085760
• Inchi： 1S/C12H23ClO2/c1-2-3-4-5-6-7-8-9-10-15-12(14)11-13/h2-11H2,1H3
• InChI Key： WLAYVQKPZABXSY-UHFFFAOYSA-N
• SMILES： ClCC(=O)OCCCCCCCCCC

Computed Properties

• Exact Mass: 234.13900
• Monoisotopic Mass: 234.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.972
• Boiling Point: 274.5°C at 760 mmHg
• Flash Point: 147.2°C
• Refractive Index: 1.444
• PSA: 26.30000
• LogP: 3.90910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on Decyl 2-chloroacetate

Decyl 2-Chloroacetate: A Comprehensive Overview

Decyl 2-chloroacetate (CAS No. 6974-05-6) is a versatile organic compound that has garnered significant attention in various industrial and scientific applications. This compound, classified as a chloroacetate ester, is characterized by its chemical formula C₁₁H₂₁ClO₂ and molecular weight of 218.7 g/mol. Its structure consists of a decyl group (C₁₀H₂₁) attached to a 2-chloroacetic acid moiety, making it a derivative of chloroacetic acid. The compound is widely recognized for its stability, reactivity, and potential in diverse fields such as agriculture, pharmaceuticals, and material science.

Recent advancements in synthetic chemistry have enabled the efficient production of Decyl 2-chloroacetate through various methods. One prominent approach involves the esterification of 2-chloroacetic acid with decanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This reaction typically occurs under reflux conditions to ensure optimal yield and purity. Researchers have also explored alternative routes, including microwave-assisted synthesis and enzymatic catalysis, to enhance reaction efficiency and reduce environmental impact.

The physical properties of Decyl 2-chloroacetate are well-documented, with a melting point of approximately -30°C and a boiling point around 185°C at standard pressure. The compound is slightly soluble in water (about 0.1 g/100 mL) but exhibits excellent solubility in organic solvents such as dichloromethane, ethyl acetate, and acetone. These properties make it suitable for applications requiring controlled release or targeted delivery systems.

One of the most promising areas of application for Decyl 2-chloroacetate is in agriculture, where it serves as an effective precursor for herbicides and pesticides. For instance, studies have demonstrated its ability to inhibit the growth of harmful weeds by interfering with essential biochemical pathways. Additionally, the compound has shown potential as a biodegradable alternative to conventional agrochemicals, aligning with global efforts to promote sustainable farming practices.

In the pharmaceutical sector, Decyl 2-chloroacetate has been investigated for its role in drug delivery systems. Its ability to form stable emulsions and nanoparticles makes it an ideal candidate for encapsulating hydrophobic drugs, thereby enhancing their bioavailability and reducing side effects. Recent research has focused on optimizing these delivery systems using advanced techniques such as nanoencapsulation and liposomal formulations.

The environmental impact of Decyl 2-chloroacetate has also been a subject of interest among scientists. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, with a half-life of less than two weeks in aqueous environments. This characteristic underscores its suitability for applications where minimal environmental footprint is desired.

From a safety standpoint, Decyl 2-chloroacetate exhibits low acute toxicity when handled appropriately. However, prolonged exposure may cause irritation to the eyes and skin, necessitating proper protective measures during handling and storage.

In conclusion, Decyl 2-chloroacetate (CAS No. 6974-05-6) stands out as a multifaceted compound with immense potential across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical innovation.